![molecular formula C19H17N5O3 B2618191 7-methoxy-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)benzofuran-2-carboxamide CAS No. 2034457-43-5](/img/structure/B2618191.png)
7-methoxy-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)benzofuran-2-carboxamide
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Description
7-methoxy-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H17N5O3 and its molecular weight is 363.377. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of benzofuran derivatives is a significant area of research due to their potential applications in pharmaceuticals and materials science. For example, a practical method for synthesizing orally active CCR5 antagonists involves a series of reactions including esterification, intramolecular Claisen type reactions, and the Suzuki−Miyaura reaction, highlighting the utility of benzofuran derivatives in developing therapeutic agents (Ikemoto et al., 2005). Similarly, novel heterocyclic compounds derived from benzofuran have been synthesized, demonstrating the versatility of this moiety in generating diverse biological active compounds (Patankar et al., 2008).
Biological Activities and Potential Applications
Benzofuran derivatives exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and cytotoxic effects. The synthesis of novel benzodifuranyl, triazines, and other heterocyclic compounds from benzofuran precursors has shown significant COX-1/COX-2 inhibition, along with analgesic and anti-inflammatory activities, suggesting their potential as pharmaceutical agents (Abu‐Hashem et al., 2020). Furthermore, some benzofuran derivatives have been found to possess cytotoxic activity against cancer cells, offering a foundation for the development of novel anticancer drugs (Hassan et al., 2014).
properties
IUPAC Name |
7-methoxy-N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5O3/c1-24-13(9-14(23-24)15-11-20-6-7-21-15)10-22-19(25)17-8-12-4-3-5-16(26-2)18(12)27-17/h3-9,11H,10H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXEJVMRGVKNTPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=NC=CN=C2)CNC(=O)C3=CC4=C(O3)C(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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